3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide

• Molecular Formula: C18H15N5O3S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C18H15N5O3S/c1-25-14-7-6-11(9-15(14)26-2)16(24)20-13-5-3-4-12(8-13)17-22-23-10-19-21-18(23)27-17/h3-10H,1-2H3,(H,20,24)
• InChI Key: RSRGOFZTMRVPQM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4S3)OC

Description

3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of 3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide is not fully understood. However, it is believed to act as a modulator of various signaling pathways in cells, including the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide exhibits various biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of cell migration and invasion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide in lab experiments is its ability to modulate various signaling pathways in cells. This makes it a valuable tool for studying the mechanisms underlying various cellular processes. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide. These include further studies on its mechanism of action, as well as investigations into its potential applications in the treatment of various diseases such as cancer and inflammatory disorders. Additionally, there is a need for the development of more efficient synthesis methods for this compound, which could facilitate its use in scientific research.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide involves the reaction of 3-(6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)phenol with 4-chloro-3,5-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

3,4-dimethoxy-N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology.